Cas no 1346617-42-2 ((S)-Naproxen Ethyl-d5 Ester)

• Product Name: (S)-Naproxen Ethyl-d5 Ester
• CAS No: 1346617-42-2
• MF: C₁₆H₁₈O₃
• MW: 263.343133449554
• CID: 4554214
• Update Time: 2025-10-24

(S)-Naproxen Ethyl-d5 Ester Chemical and Physical Properties

Names and Identifiers

• (S)-Naproxen Ethyl-d5 Ester
• URNAYRDBUUZOIU-NFFXRZFLSA-N

• Inchi： 1S/C16H18O3/c1-4-19-16(17)11(2)12-5-6-14-10-15(18-3)8-7-13(14)9-12/h5-11H,4H2,1-3H3/t11-/m0/s1/i1D3,4D2
• InChI Key： URNAYRDBUUZOIU-NFFXRZFLSA-N
• SMILES： C(OC([2H])([2H])C([2H])([2H])[2H])(=O)[C@H](C1=CC=C2C(=C1)C=CC(OC)=C2)C

Experimental Properties

• Color/Form: NA
• Density: 1.1±0.1 g/cm3
• Boiling Point: 372.8±17.0 °C at 760 mmHg

(S)-Naproxen Ethyl-d5 Ester Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Additional information on (S)-Naproxen Ethyl-d5 Ester

(S)-Naproxen Ethyl-d5 Ester and Its Significance in Modern Chemical Research

The compound with the CAS number 1346617-42-2, known as (S)-Naproxen Ethyl-d5 Ester, represents a fascinating intersection of stereochemistry, pharmaceutical chemistry, and analytical techniques. This isomerized derivative of naproxen, a well-known nonsteroidal anti-inflammatory drug (NSAID), has garnered significant attention in recent years due to its unique properties and applications in research and development.

Naproxen, chemically known as 6-methyl-2-naphthalenecarboxylic acid, is widely used for its analgesic, anti-inflammatory, and antipyretic effects. The (S)-configuration of naproxen ethyl-d5 ester distinguishes it from its (R)-enantiomer, which is the therapeutically active form of naproxen. The deuterium-labeled version (d5) introduces stable isotopes that enhance the compound's utility in analytical chemistry, particularly in mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy.

In recent years, advancements in chiral separation techniques have enabled researchers to isolate and study enantiomerically pure forms of naproxen derivatives. The use of (S)-Naproxen Ethyl-d5 Ester as an analytical standard has become increasingly prevalent in pharmaceutical quality control and metabolomics studies. Its high purity and stability make it an invaluable tool for researchers seeking to elucidate the stereochemical pathways of drug metabolism and interaction.

The incorporation of deuterium atoms in the ethyl ester group not only improves the compound's detectability in NMR spectroscopy but also allows for the study of metabolic pathways with minimal interference from background signals. This has been particularly useful in clinical pharmacology, where understanding the metabolic fate of drugs is crucial for optimizing therapeutic regimens and minimizing adverse effects.

Recent studies have highlighted the role of chiral drugs in modulating biological responses. The enantiomers of naproxen exhibit distinct pharmacokinetic profiles, with the (S)-isomer generally showing higher bioavailability and longer half-life compared to its (R)-counterpart. The use of (S)-Naproxen Ethyl-d5 Ester as a reference standard has facilitated more accurate determination of these profiles, contributing to a deeper understanding of how enantiomeric purity affects drug efficacy.

The field of drug development has seen significant advancements due to the ability to produce enantiomerically pure compounds. The synthesis of (S)-Naproxen Ethyl-d5 Ester involves sophisticated organic reactions that ensure high yield and enantiomeric excess. These synthetic methodologies have been refined over time, leveraging catalytic asymmetric transformations that minimize unwanted byproducts and maximize efficiency.

In analytical chemistry, the use of deuterated compounds like (S)-Naproxen Ethyl-d5 Ester has revolutionized the way researchers approach metabolite identification and quantification. Deuterium labeling provides a "tag" that distinguishes labeled metabolites from endogenous compounds, allowing for more precise analysis using techniques such as liquid chromatography-mass spectrometry (LC-MS) and gas chromatography-mass spectrometry (GC-MS).

The impact of these advancements extends beyond academic research; they have practical implications for drug safety and efficacy. By enabling researchers to study drug metabolism at a molecular level, compounds like (S)-Naproxen Ethyl-d5 Ester contribute to the development of safer and more effective medications. This is particularly relevant in personalized medicine, where understanding individual metabolic variations can lead to tailored therapeutic strategies.

The future prospects for this compound are promising, with ongoing research exploring its potential applications in drug discovery and biomarker identification. As analytical techniques continue to evolve, the demand for high-quality reference standards like (S)-Naproxen Ethyl-d5 Ester is expected to grow, further solidifying its role as a cornerstone in modern chemical research.